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Compound of Interest

Compound Name: 2-Iodopropene

Cat. No.: B1618665 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Iodopropane (isopropyl iodide) is a versatile organoiodine compound widely utilized as an

alkylating agent in organic synthesis and as an intermediate in the production of

pharmaceuticals and other specialty chemicals.[1][2][3] Commercial or synthetically prepared

2-iodopropane often contains impurities such as unreacted starting materials, byproducts, or

decomposition products like free iodine, which imparts a brownish color to the liquid.[4] Its

instability, particularly its sensitivity to light and air, can lead to decomposition, further reducing

its purity over time.[1][4][5]

Distillation is a robust and common laboratory technique for purifying volatile liquids based on

differences in boiling points.[6] This protocol provides a detailed procedure for the purification

of 2-iodopropane by simple distillation, including a pre-treatment step to remove free iodine.

This method is effective for separating 2-iodopropane from non-volatile impurities and from

other volatile substances with significantly different boiling points.
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Chemicals & Reagents Glassware & Equipment

Crude 2-Iodopropane Round-bottom flask (distilling flask)

Sodium thiosulfate (Na₂S₂O₃), 5% aqueous

solution
Condenser (Liebig or similar)

Anhydrous magnesium sulfate (MgSO₄) or

calcium chloride (CaCl₂)
Thermometer and adapter

Copper powder or wire (as a stabilizer)[4] Receiving flask

Boiling chips Heating mantle with a stirrer or oil bath

Separatory funnel

Glass funnel

Beakers and Erlenmeyer flasks

Laboratory stand and clamps

Vacuum adapter (optional, for reduced pressure

distillation)

Safety Precautions
2-Iodopropane is a flammable liquid and vapor that is harmful if swallowed and causes skin

and serious eye irritation. It is also sensitive to light and air.[4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[7][8]

Ventilation: Handle 2-iodopropane in a well-ventilated fume hood to avoid inhalation of

vapors.[7][9]

Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces.[9] Use a heating

mantle or oil bath for heating; never an open flame. Ensure fire-extinguishing equipment is

readily available.
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Handling: Avoid contact with skin, eyes, and clothing.[7] In case of contact, flush the affected

area with plenty of water.[7][9]

Storage: Store purified 2-iodopropane in a tightly sealed, amber glass bottle to protect it from

light, in a cool, dry, and well-ventilated area.[4][7] Adding a small piece of copper wire or

powder as a stabilizer is recommended for long-term storage.[4]

Experimental Protocol
This protocol is divided into three main stages: pre-distillation treatment, distillation, and post-

distillation handling.

4.1. Pre-distillation Treatment (Removal of Free Iodine)

Place the crude 2-iodopropane in a separatory funnel.

Add an equal volume of a 5% aqueous solution of sodium thiosulfate (Na₂S₂O₃).

Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel to

release any pressure. The brownish color from free iodine should disappear as it is reduced

to colorless iodide ions.

Allow the layers to separate. The lower, denser layer is the 2-iodopropane.

Drain the lower organic layer into a clean, dry Erlenmeyer flask. Discard the upper aqueous

layer.

To dry the 2-iodopropane, add a suitable amount of a drying agent like anhydrous

magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂).[4][10]

Swirl the flask gently and let it stand for 10-15 minutes until the liquid is clear, indicating that

the water has been absorbed.

Filter the dried 2-iodopropane through a fluted filter paper or a cotton plug in a funnel into a

clean, dry round-bottom flask (the distilling flask).

4.2. Distillation
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Add a few boiling chips to the distilling flask containing the dried 2-iodopropane.

Assemble the simple distillation apparatus as shown in the workflow diagram below. Ensure

all joints are properly sealed.

Place the thermometer bulb so that the top of the bulb is level with the bottom of the side

arm of the distillation head. This ensures an accurate reading of the vapor temperature as it

enters the condenser.

Begin circulating cold water through the condenser.

Gently heat the distilling flask using a heating mantle or an oil bath.

As the liquid begins to boil, observe the temperature on the thermometer. The temperature

will rise and then stabilize at the boiling point of 2-iodopropane.

Collect the fraction that distills at a constant temperature. The literature boiling point of 2-

iodopropane is approximately 88-90 °C at atmospheric pressure.[4]

Discard any initial distillate (forerun) that comes over at a lower temperature.

Stop the distillation when only a small amount of liquid remains in the distilling flask. Never

distill to dryness.

4.3. Post-distillation Handling

Allow the apparatus to cool down completely before disassembling.

Transfer the purified 2-iodopropane to a pre-weighed, dry, amber glass bottle for storage.

Add a small piece of copper wire or a small amount of copper powder to stabilize the purified

product.[4]

Seal the bottle tightly and store it in a cool, dark, and well-ventilated place.
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The following table summarizes the key physical properties of 2-iodopropane, which can be

used to assess the purity of the distilled product.

Property Value

Boiling Point 88-90 °C[4]

Density (at 25 °C) ~1.703 g/mL[4]

Refractive Index (n²⁰/D) ~1.498[4]

Appearance Clear, colorless to light yellow liquid[4]

Expected Purity (Post-Distillation) >99% (by GC analysis)

Experimental Workflow Visualization
The following diagram illustrates the workflow for the purification of 2-iodopropane by

distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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